Cas no 4117-23-1 (Proline, 4-hydroxy-,acetate (ester) (8CI))
4117-23-1 structure
Product Name:Proline, 4-hydroxy-,acetate (ester) (8CI)
CAS No:4117-23-1
MF:C7H11NO4
MW:173.166542291641
CID:325002
PubChem ID:54164779
Update Time:2024-02-29
Proline, 4-hydroxy-,acetate (ester) (8CI) Chemical and Physical Properties
Names and Identifiers
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- Proline, 4-hydroxy-,acetate (ester) (8CI)
- Proline,4-hydroxy-, acetate (7CI)
- Proline, 4-hydroxy-, acetate (ester) (8CI)
- (2S)-4-Acetoxypyrrolidine-2-carboxylic acid
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- Inchi: 1S/C7H11NO4/c1-4(9)12-5-2-6(7(10)11)8-3-5/h5-6,8H,2-3H2,1H3,(H,10,11)/t5?,6-/m0/s1
- InChI Key: OQWHXHYZFMIILA-GDVGLLTNSA-N
- SMILES: C(O)(=O)[C@@H]1CC(OC(=O)C)CN1
Computed Properties
- Exact Mass: 173.069
- Monoisotopic Mass: 173.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 311.8°C at 760 mmHg
- Flash Point: 142.4°C
- Refractive Index: 1.505
Proline, 4-hydroxy-,acetate (ester) (8CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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